Cas no 1261978-63-5 (2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid)

• Product Name: 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid
• CAS No: 1261978-63-5
• MF: C₁₄H₁₀FNO₅
• MW: 291.231307506561
• MDL: MFCD18320708
• CID: 2622026
• PubChem ID: 53226606
• Update Time: 2025-09-27

2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261978-63-5
• 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95%
• DTXSID60690224
• 2-(5-FLUORO-2-METHOXYPHENYL)-4-NITROBENZOIC ACID
• MFCD18320708
• 5'-Fluoro-2'-methoxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid

• MDL： MFCD18320708
• Inchi： 1S/C14H10FNO5/c1-21-13-5-2-8(15)6-12(13)11-7-9(16(19)20)3-4-10(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： LHVUUBSTDBNSJQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 291.05430058Da
• Monoisotopic Mass: 291.05430058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives